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Compound of Interest

Compound Name: 2-Hexanol

Cat. No.: B165339

Essential Safety and Handling Guide for 2-
Hexanol

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 2-Hexanol in a laboratory setting. Adherence to these protocols is
crucial for ensuring the safety of researchers, scientists, and drug development professionals
while minimizing environmental impact.

Chemical Safety and Hazard Information

2-Hexanol is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2]
[3] It may also be harmful if swallowed or inhaled.[1][4] The substance defats the skin, which
may lead to dryness or cracking with repeated exposure.[2][3] It is crucial to handle 2-Hexanol
in a well-ventilated area and to take precautionary measures against static discharge.[3][5]
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Property Value Source
CAS Number 626-93-7 [6]
Molecular Formula CeH140 [6]
Molar Mass 102.177 g-mol—1 [6]
Boiling Point 136-140 °C (277-284 °F) [6]
Flash Point 41-45 °C (106-113 °F) [6][7]
Density 0.81 g/mL [6]
Solubility in Water 14 g/L (Poor) [61[7]

Personal Protective Equipment (PPE)

When handling 2-Hexanol, the following personal protective equipment is mandatory to ensure
personal safety.
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Equipment

Specification

Rationale

Eye and Face Protection

Safety glasses with side

shields or a face shield.[2]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which
can cause irritation and
dryness.[1][2]

Respiratory Protection

Use in a well-ventilated area or
under a fume hood. If
ventilation is inadequate, a
NIOSH or CEN approved
respirator for organic vapors is

necessary.[1][3]

Avoids inhalation of vapors
which may cause respiratory

irritation.[1]

Protective Clothing

Laboratory coat and closed-toe
shoes. Flame-retardant
antistatic protective clothing is

recommended.

Protects against accidental
skin contact and potential fire

hazards.

Handling and Storage Procedures

Safe Handling:

« Ventilation: Always handle 2-Hexanol in a well-ventilated area, preferably within a chemical

fume hood.[3]

 Ignition Sources: Keep away from open flames, sparks, hot surfaces, and other sources of

ignition.[1][3] Use non-sparking tools.[3][5]

o Static Discharge: Take precautionary measures to prevent the buildup of electrostatic charge

by grounding and bonding containers and receiving equipment.[1][3]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[2]

Storage:
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
Incompatibilities: Store separately from strong oxidizing agents.[2]

Leaking Containers: Containers that have been opened must be carefully resealed and kept
upright to prevent leakage.[1]

Spill and Disposal Plan

Spill Response:

Immediate Action: Remove all sources of ignition and evacuate the area.[1][3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1]

Clean-up: Absorb the spillage with a non-combustible absorbent material such as sand,
earth, or vermiculite.[1][3]

Disposal of Clean-up Material: Collect the absorbent material and place it in a suitable,
sealed container for disposal as hazardous waste.[1][3]

Waste Disposal:

Designation: 2-Hexanol and its containers must be disposed of as hazardous waste.[8] Do
not mix with other waste.[1]

Disposal Route: Offer surplus and non-recyclable solutions to a licensed disposal company.
[1] All disposal must be in accordance with local, regional, and national regulations.[1]

Container Disposal: Leave the chemical in its original container.[1] Uncleaned containers
should be treated as the product itself.[1]

Procedural Workflow for Handling 2-Hexanol
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Workflow for Safe Handling of 2-Hexanol
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After Use
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Y
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Spill & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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